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Compound of Interest

Compound Name: Vishnu

Cat. No.: B153949 Get Quote

Vishnu Software: Technical Support Center
Welcome to the Vishnu technical support center. This resource is designed for researchers,

scientists, and drug development professionals to find solutions to common installation issues.

Frequently Asked Questions (FAQs)
Q1: What are the minimum system requirements for installing Vishnu?

A1: To ensure a successful installation and optimal performance, your system must meet the

minimum specifications outlined below. Installation on systems that do not meet these

requirements is not supported and may fail.[1][2]
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Component Minimum Requirement Recommended Specification

Operating System
64-bit Linux (CentOS/RHEL

7+, Ubuntu 18.04+)

64-bit Linux (CentOS/RHEL

8+, Ubuntu 20.04+)

Processor (CPU) 4-Core x86-64, 2.5 GHz
16-Core x86-64, 3.0 GHz or

higher

Memory (RAM) 16 GB 64 GB or more

Storage
50 GB free space (SSD

recommended)

250 GB free space on an

NVMe SSD

Internet Connection
Required for initial installation

and updates.[3]
Stable, high-speed connection

Q2: I'm a new user. Which installation method should I choose?

A2: For most users, we strongly recommend installation via the Bioconda package manager.[4]

This method automatically handles most software dependencies and is the simplest way to get

started.[4] Manual installation from source is available for advanced users who require

customized builds.[5][6]

Q3: Can I install Vishnu on Windows or macOS?

A3: Vishnu is developed and tested exclusively for Linux environments. Direct installation on

Windows or macOS is not supported. Windows users can install Vishnu via the Windows

Subsystem for Linux (WSL2). macOS users can utilize virtualization software (e.g., VirtualBox,

Parallels) running a supported Linux distribution.

Troubleshooting Guides
Issue 1: Installation fails due to "unmet dependencies"
or "dependency conflict".
This is a common issue when a required software library is missing or an incorrect version is

installed on your system.[7][8][9]
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Step 1: Identify the Conflict Carefully read the error message provided by the installer. It will

typically name the specific package(s) causing the issue.

Step 2: Use a Package Manager to Fix If you are using a package manager like apt (for

Debian/Ubuntu) or yum (for CentOS/RHEL), you can often resolve these issues with a single

command.[7]

For Ubuntu/Debian:sudo apt-get install -f[7]

For CentOS/RHEL:sudo yum check[7]

Step 3: Verify Dependency Versions Ensure your installed dependencies meet the versions

required by Vishnu. You can check the version of a specific package using commands like

python --version or gcc --version.

Dependency Required Version Command to Check Version

Python 3.8.x or 3.9.x python3 --version

GCC 9.x or higher gcc --version

Samtools 1.10 or higher samtools --version

HDF5 Libraries 1.10.x
h5cc -showconfig | grep "HDF5

Version"

Step 4: Use a Dedicated Environment To prevent conflicts with other scientific tools, it is best

practice to install Vishnu in a dedicated Conda environment.[4]

Below is a diagram illustrating the dependency resolution workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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